Cas no 6642-37-1 (Propanamide,N-(4-methoxyphenyl)-2-methyl-)

Propanamide,N-(4-methoxyphenyl)-2-methyl- structure
6642-37-1 structure
Product Name:Propanamide,N-(4-methoxyphenyl)-2-methyl-
CAS No:6642-37-1
MF:C11H15NO2
MW:193.242303133011
CID:503053
PubChem ID:225846
Update Time:2025-04-19

Propanamide,N-(4-methoxyphenyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,N-(4-methoxyphenyl)-2-methyl-
    • N-(4-methoxyphenyl)-2-methylpropanamide
    • N-(4-methoxyphenyl)-2-methyl-propanamide
    • 4-methoxyaniline isobutyramide
    • 4-Methoxy-isobutyrylanilid
    • AC1L5EC1
    • AC1Q4CYQ
    • AC1Q5MX5
    • CHEMBL82111
    • Isobuttersaeure-p-anisid
    • Isobuttersaeure-p-anisidid
    • isobutyric acid p-anisidide
    • NSC15678
    • p-Isobutyranisidid
    • p-Isobutyranisidide
    • SureCN2608943
    • Z28138916
    • NSC-15678
    • Propanamide, N-(4-methoxyphenyl)-2-methyl-
    • N-(4-Methoxy-phenyl)-isobutyramide
    • SCHEMBL2608943
    • DTXSID00280143
    • AKOS003857415
    • N-(4-methoxyphenyl)isobutyramide
    • 6642-37-1
    • VYJJVIXNXXKTFM-UHFFFAOYSA-N
    • Inchi: 1S/C11H15NO2/c1-8(2)11(13)12-9-4-6-10(14-3)7-5-9/h4-8H,1-3H3,(H,12,13)
    • InChI Key: VYJJVIXNXXKTFM-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C)NC1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 193.11035
  • Monoisotopic Mass: 193.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
  • LogP: 2.36270
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